2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid
Description
2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid is a substituted isonicotinic acid derivative characterized by a pyrrolidine sulfonyl group at the para position of the phenyl ring attached to the pyridine core. The sulfonamide moiety (pyrrolidin-1-ylsulfonyl) may enhance solubility and bioavailability compared to non-polar substituents, while the amino and carboxylic acid groups offer sites for hydrogen bonding and salt formation, critical for target interactions .
Most available data derive from structural analogs, such as fluorinated or chloro-substituted isonicotinic acid derivatives.
Properties
IUPAC Name |
2-amino-5-(4-pyrrolidin-1-ylsulfonylphenyl)pyridine-4-carboxylic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4S/c17-15-9-13(16(20)21)14(10-18-15)11-3-5-12(6-4-11)24(22,23)19-7-1-2-8-19/h3-6,9-10H,1-2,7-8H2,(H2,17,18)(H,20,21) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZAZLCFBOKIHGP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CN=C(C=C3C(=O)O)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90688477 | |
| Record name | 2-Amino-5-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90688477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261913-48-7 | |
| Record name | 2-Amino-5-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90688477 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid typically involves multiple steps, starting from readily available precursorsThe reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure high yield and purity .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to produce the compound at a commercial scale .
Chemical Reactions Analysis
Types of Reactions
2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s versatility .
Scientific Research Applications
2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity, disruption of cellular processes, or modulation of signaling pathways .
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound’s uniqueness lies in its combination of a sulfonamide-linked pyrrolidine and isonicotinic acid scaffold. Below is a detailed comparison with structurally and functionally related compounds:
Table 1: Structural and Functional Comparison
*LogP values estimated using computational tools (e.g., ChemAxon).
Key Observations
Substituent Effects on Bioactivity: The pyrrolidin-1-ylsulfonyl group in the target compound introduces a polar sulfonamide linkage, which may improve water solubility compared to the trifluoromethyl group in 2-Amino-5-(trifluoromethyl)isonicotinic acid . However, the latter’s fluorine atoms enhance metabolic stability and membrane permeability.
Synthetic Accessibility :
- The target compound likely requires multi-step synthesis, including sulfonylation of pyrrolidine and Suzuki-Miyaura coupling for phenyl-pyridine linkage, similar to methods in . This contrasts with simpler trifluoromethylation routes for fluorinated analogs .
Biological Activity
2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid is a complex organic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound features a pyrrolidine ring, a sulfonyl group, and an isonicotinic acid moiety, which contribute to its potential therapeutic applications.
Chemical Structure and Properties
The compound's structure can be represented as follows:
This structure allows for various interactions with biological targets, enhancing its pharmacological potential.
The biological activity of 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The presence of the pyrrolidine ring and the sulfonyl group facilitates binding to these targets, modulating their activity. This modulation can lead to various biological effects, including inhibition of enzyme activity and disruption of cellular processes.
Antimicrobial Activity
Research indicates that this compound exhibits significant antimicrobial properties. For instance, studies have shown that derivatives of isonicotinic acid possess antibacterial effects against various strains of bacteria. The mechanism often involves disruption of bacterial cell membranes or inhibition of essential enzymes.
Anti-inflammatory Properties
The anti-inflammatory potential of 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid has been explored in various models. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models, suggesting its applicability in treating inflammatory diseases.
Anticancer Activity
The compound has also been investigated for its anticancer properties. Preliminary studies suggest that it may induce apoptosis in cancer cells through mechanisms involving the modulation of signaling pathways related to cell survival and proliferation .
Case Studies
- Antimicrobial Efficacy : A study evaluated the antimicrobial activity of various derivatives, including 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid, against Gram-positive and Gram-negative bacteria. Results indicated that certain derivatives exhibited minimum inhibitory concentrations (MICs) comparable to established antibiotics.
- Anti-inflammatory Effects : In a model of acute inflammation, administration of the compound significantly reduced edema and levels of inflammatory markers such as TNF-alpha and IL-6, highlighting its potential for treating conditions like rheumatoid arthritis.
- Cytotoxicity Against Cancer Cells : Research demonstrated that this compound selectively inhibited the growth of several cancer cell lines, including breast and colon cancer cells, with IC50 values indicating potent cytotoxicity .
Comparative Analysis with Similar Compounds
The biological activity of 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid can be compared with similar compounds:
| Compound Type | Biological Activity | Notes |
|---|---|---|
| Isonicotinic Acid Derivatives | Antimicrobial, Anti-inflammatory | Known for similar pharmacological profiles |
| Pyrrolidine Derivatives | Anticancer | Often exhibit diverse pharmacological effects |
| Sulfonamide Compounds | Antibacterial | Commonly used in antibiotic development |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
